Cas no 2154448-77-6 (3-(3-bromo-2,4-dimethylphenyl)prop-2-enal)

• Product Name: 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal
• CAS No: 2154448-77-6
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 5941778
• PubChem ID: 165776976
• Update Time: 2025-06-08

3-(3-bromo-2,4-dimethylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal
• EN300-1938980
• 2154448-77-6

• Inchi： 1S/C11H11BrO/c1-8-5-6-10(4-3-7-13)9(2)11(8)12/h3-7H,1-2H3/b4-3+
• InChI Key： BCTFUTAYGXJNEE-ONEGZZNKSA-N
• SMILES： BrC1=C(C)C=CC(/C=C/C=O)=C1C

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal

Introduction to 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal (CAS No. 2154448-77-6)

3-(3-bromo-2,4-dimethylphenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 2154448-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a unique structural motif comprising a prop-2-enal moiety attached to a brominated dimethylbenzene ring, making it a versatile intermediate in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its aromatic ring system and reactive aldehyde group, positions it as a valuable building block for synthetic chemists. The presence of both bromine and methyl substituents on the aromatic ring introduces specific electronic and steric properties, which can be exploited in various chemical transformations. These attributes make 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal particularly useful in constructing more complex molecules, including heterocyclic scaffolds and functionalized aldehydes.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The aldehyde functionality is well-known for its ability to participate in condensation reactions, such as Schiff base formation, which is a common strategy in drug design. Additionally, the brominated aromatic ring provides opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents and the creation of structurally diverse derivatives.

One of the most compelling aspects of 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal is its utility in the synthesis of bioactive molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme families involved in inflammatory pathways. The combination of electronic effects from the bromine and methyl groups with the reactivity of the aldehyde moiety allows for precise tuning of molecular properties, such as binding affinity and metabolic stability. Such features are critical for optimizing drug-like characteristics and improving therapeutic efficacy.

Recent studies have highlighted the compound's role in exploring new chemical spaces for drug discovery. By employing 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal as a key intermediate, scientists have been able to generate libraries of structurally diverse compounds for high-throughput screening. This approach has led to the identification of promising candidates with anti-inflammatory, antiviral, and anticancer activities. The versatility of this scaffold underscores its importance as a tool in medicinal chemistry research.

The synthesis of 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in synthetic methodologies have made it possible to access this compound more efficiently. For example, palladium-catalyzed cross-coupling reactions combined with directed ortho-metalation strategies have been employed to construct the desired aromatic framework with high precision.

From a computational chemistry perspective, 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal offers an excellent model system for studying electronic structure-property relationships. Density functional theory (DFT) calculations have been used to elucidate the electronic distribution across the molecule, providing insights into its reactivity and potential interactions with biological targets. Such computational studies not only aid in rationalizing experimental observations but also guide the design of next-generation derivatives with enhanced pharmacological profiles.

The growing body of literature on 3-(3-bromo-2,4-dimethylphenyl)prop-2-enal underscores its significance as a pharmaceutical intermediate. Researchers continue to explore new synthetic pathways and applications for this compound, driven by its unique structural features and potential therapeutic benefits. As our understanding of molecular interactions advances, it is likely that this compound will play an increasingly important role in drug discovery and development.

In conclusion,3-(3-bromo-2,4-dimethylphenyl)prop-2-enal (CAS No. 2154448-77-6) represents a fascinating example of how structural complexity can be harnessed for medicinal chemistry applications. Its combination of reactivity and functionalization potential makes it an invaluable asset for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this compound,its relevance in pharmaceutical innovation is sure to grow.